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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

Cat. No.: B12435426

A detailed analysis for researchers, scientists, and drug development professionals.

This guide provides a comprehensive comparison of two prominent limonoids, 1-
Deacetylnimbolinin B and Azadirachtin, derived from the neem tree (Azadirachta indica).
While Azadirachtin is a well-studied and widely utilized biopesticide, 1-Deacetylnimbolinin B
remains a lesser-known compound with limited available data. This document aims to present
a side-by-side comparison based on current scientific literature, highlighting key differences in
their biological activities, physicochemical properties, and toxicological profiles. The significant
data gap for 1-Deacetylnimbolinin B is a critical finding of this review.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these compounds is crucial
for their application in research and development. The following table summarizes the available
data.
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Property 1-Deacetylnimbolinin B Azadirachtin
Molecular Formula C33H4409 C35H44016
Molecular Weight 584.7 g/mol 720.71 g/mol [1]
Appearance Powder White microcrystalline solid[2]
Melting Point Not Reported 154-158 °C[1]
Soluble in Chloroform, , _

N ) Soluble in polar organic

Solubility Dichloromethane, Ethyl

Acetate, DMSO, Acetone

solvents

logP (Octanol/Water)

Not Reported

Not Reported

Comparative Biological Activity

The biological activities of Azadirachtin are extensively documented, showcasing its potent

insecticidal, antifungal, and cytotoxic effects. In contrast, quantitative data on the bioactivity of

1-Deacetylnimbolinin B is scarce.

Biological Activity

1-Deacetylnimbolinin B

Azadirachtin

Insecticidal Activity

Weak antifeedant activity
against Spodoptera littoralis at
1,000 ppm (reported for the
related compounds 1-
deacetylnimbolinin A and 2-

deacetylnimbolinin B)[3]

Potent antifeedant and insect
growth regulator against over
200 species of insects.[4]
Fulfills many criteria for a good

insecticide.[4]

Antifungal Activity

Data not available.

Exhibits antifungal properties.

Cytotoxic Activity

Data not available.

Demonstrates cytotoxic effects
against various cancer cell

lines.

Toxicity Profile
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Toxicological data is paramount for assessing the safety of any compound. While Azadirachtin
has undergone considerable toxicological evaluation, no specific toxicity data for 1-
Deacetylnimbolinin B was found in the public domain.

Toxicity Parameter 1-Deacetylnimbolinin B Azadirachtin

o ' > 3,540 mg/kg (practically non-
Acute Oral Toxicity (LD50, Rat)  Data not available.

toxic)[4]
. - . Very low toxicity to mammals.
Mammalian Toxicity Data not available. )
: - _ Moderate to high toxicity to
Aquatic Toxicity Data not available. ) )
aquatic organisms.
. - . May cause cancer (Category
Carcinogenicity Data not available.

1B).[2]

Mechanism of Action & Signaling Pathways

The modes of action of Azadirachtin are multifaceted and well-elucidated. It primarily acts as an
insect growth regulator by disrupting the hormonal balance of ecdysteroids and juvenile
hormones.[4][5] It also functions as a potent antifeedant.[4] At the cellular level, Azadirachtin
has been shown to upregulate p53 and disrupt protein synthesis.[4]

Conversely, there is a complete lack of information regarding the specific signaling pathways
modulated by 1-Deacetylnimbolinin B.

Signaling Pathway of Azadirachtin in Insect Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/37553154/
https://pubmed.ncbi.nlm.nih.gov/37553154/
https://pubmed.ncbi.nlm.nih.gov/37553154/
https://pubmed.ncbi.nlm.nih.gov/25755197/
https://pubmed.ncbi.nlm.nih.gov/25755197/
https://www.researchgate.net/publication/239276854_Nimbolinins_C-Seco_Limonoids_from_the_Fruits_of_Melia_toosendan
https://neist.res.in/neimpdb/detailphyto.php?phyto=Nimbolinin-A
https://www.researchgate.net/publication/270741718_Evaluation_of_acute_toxicity_of_neem_active_constituent_nimbolide_and_its_hepatoprotective_activity_against_acute_dose_of_carbon_tetrachloride_treated_albino_rats
https://www.benchchem.com/product/b12435426#comparative-study-of-1-deacetylnimbolinin-b-and-azadirachtin
https://www.benchchem.com/product/b12435426#comparative-study-of-1-deacetylnimbolinin-b-and-azadirachtin
https://www.benchchem.com/product/b12435426#comparative-study-of-1-deacetylnimbolinin-b-and-azadirachtin
https://www.benchchem.com/product/b12435426#comparative-study-of-1-deacetylnimbolinin-b-and-azadirachtin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12435426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12435426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12435426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

